5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-amino-4-methyl-1-propylpyridin-2-one
• InChI: InChI=1S/C9H14N2O/c1-3-4-11-6-8(10)7(2)5-9(11)12/h5-6H,3-4,10H2,1-2H3
• InChI Key: UUQCRKMLZGCZEI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=CC1=O)C)N

Description

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one is a heterocyclic compound with the molecular formula C9H14N2O and a molecular weight of 166.22 g/mol . This compound is characterized by its unique structure, which includes an amino group, a methyl group, and a propyl group attached to a dihydropyridinone ring. It is used in various scientific research applications due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of suitable intermediates in the presence of catalysts and solvents. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process often includes steps such as purification and crystallization to obtain the compound in its pure form. The use of advanced technologies and equipment ensures the efficient production of this compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are optimized based on the desired reaction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Amino-5-methyl-2-hydroxypyridine: A similar compound with a hydroxyl group instead of a propyl group.

5-Amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one: Another similar compound with slight structural variations.

Uniqueness

This compound is unique due to its specific combination of functional groups and its versatile reactivity. This makes it a valuable compound for various research and industrial applications .